1H-Indene-3-carbonitrile

• Molecular Formula: C10H7N
• Molecular Weight: 141.17 g/mol
• IUPAC Name: 3H-indene-1-carbonitrile
• InChI: InChI=1S/C10H7N/c11-7-9-6-5-8-3-1-2-4-10(8)9/h1-4,6H,5H2
• InChI Key: KHMFLDGXZDJFDA-UHFFFAOYSA-N
• Canonical SMILES: C1C=C(C2=CC=CC=C21)C#N

Description

1H-Indene-3-carbonitrile is a useful research compound. Its molecular formula is C10H7N and its molecular weight is 141.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1-indanone (100 g, 0.756 mole) in 1 L of dry THF was cooled to −10° C. followed by the addition of 38.7 ml of 2M LDA (75.6 mmole). After 20 min of stirring at −10° C. diethyl cyanophosphonate (126.28 ml, 0.8323 moles) was added over 1 hour. The reaction was warmed to room temperature until no indanone was visible by TLC. The reaction was again cooled to −10° C. and borotrifluoride diethyl etherate (191 ml, 1.513 moles) was added dropwise. After warming to room temperature THF was evaporated and the resulting dark oil dissolved in EtOAc, washed with water and dried over MgSO4. Evaporation of the EtOAc and distillation of the resulting oil afforded 88.4908 g of 1H-indene-3-carbonitrile (83% yield).